(2S,3aS,6aS)-2-(methanesulfonylmethyl)-octahydrocyclopenta[b]pyrrole hydrochloride

• CAS No.: 2624108-55-8
• Molecular Formula: C9H18ClNO2S
• Molecular Weight: 239.76 g/mol
• IUPAC Name: (2S,3aS,6aS)-2-(methylsulfonylmethyl)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole;hydrochloride
• InChI: InChI=1S/C9H17NO2S.ClH/c1-13(11,12)6-8-5-7-3-2-4-9(7)10-8;/h7-10H,2-6H2,1H3;1H/t7-,8-,9-;/m0./s1
• InChI Key: SUYRWFOJKISVBY-YWUTZLAHSA-N
• Isomeric SMILES: CS(=O)(=O)C[C@@H]1C[C@@H]2CCC[C@@H]2N1.Cl
• Canonical SMILES: CS(=O)(=O)CC1CC2CCCC2N1.Cl

Description

Pyrrole is a heterocyclic aromatic organic compound, a five-membered ring with the formula C4H4NH. It is a colorless volatile liquid that darkens readily upon exposure to air. Pyrrole is one of the most important azaheterocycles due to its wide range of applications in pharmaceuticals and optoelectronic materials.

Synthesis Analysis

Pyrroles can be synthesized through various methods. One of the most efficient methods is the multicomponent reaction (MCR), which is a one-pot domino procedure. This approach does not require intermediate isolation or workup and is generally more efficient in terms of material use.

Molecular Structure Analysis

The molecular structure of pyrrole consists of a five-membered ring with alternating single and double bonds. The ring contains four carbon atoms and one nitrogen atom.

Chemical Reactions Analysis

The chemical reactions of pyrrole are diverse and depend on the specific conditions and reagents used. One common reaction is electropolymerization, a process that forms a polymer by the oxidation of pyrrole.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrrole compounds can vary widely depending on their specific structure. In general, pyrrole is a colorless volatile liquid. It has a boiling point of 129-130°C and a melting point of -23°C.

Mechanism of Action

The mechanism of action of pyrrole compounds can vary widely depending on their specific structure and the context in which they are used. For example, in the context of pharmaceuticals, pyrrole compounds often act by interacting with biological targets such as enzymes or receptors.

Safety and Hazards

Pyrrole is flammable and can form explosive mixtures with air. It is harmful if swallowed, inhaled, or comes into contact with the skin. It can cause burns and eye damage.

Future Directions

The future directions in the field of pyrrole research are likely to involve the development of new synthesis methods, the design of new pyrrole-based drugs, and the exploration of new applications for pyrrole compounds in areas such as materials science.